Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate

• Molecular Formula: C18H14O5
• Molecular Weight: 310.3 g/mol
• IUPAC Name: methyl (2Z)-2-[(4-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-5-carboxylate
• InChI: InChI=1S/C18H14O5/c1-21-13-6-3-11(4-7-13)9-16-17(19)14-10-12(18(20)22-2)5-8-15(14)23-16/h3-10H,1-2H3/b16-9-
• InChI Key: ZCBCTXMTRVPDRE-SXGWCWSVSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=CC(=C3)C(=O)OC
• SMILES: COC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=CC(=C3)C(=O)OC

Description

Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate, also known as MBDM, is a synthetic compound that belongs to the family of benzofuran derivatives. MBDM has gained significant attention in the scientific community due to its potential applications in medicinal chemistry and drug development.

Mechanism of Action

The mechanism of action of Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate is not fully understood. However, studies have suggested that Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate exerts its anti-cancer and anti-inflammatory effects by modulating various signaling pathways. For example, Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate has also been shown to activate the p53 pathway, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate has been shown to exhibit various biochemical and physiological effects. Studies have shown that Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate can induce cell cycle arrest and apoptosis in cancer cells. Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate has also been shown to inhibit the migration and invasion of cancer cells. In addition, Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate has been shown to inhibit the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the advantages of Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate is its potent anti-cancer and anti-inflammatory activity. This makes Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate a potential candidate for the development of novel drugs for the treatment of cancer and inflammatory diseases. Another advantage is the relative ease of synthesis and purification of Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate.
One of the limitations of Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate is its poor solubility in water. This can make it difficult to administer Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate in vivo. Another limitation is the lack of in vivo studies. Most of the studies on Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate have been conducted in vitro using cell lines. Therefore, the in vivo efficacy and safety of Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate are not fully understood.

Future Directions

There are several future directions for the research on Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate. One direction is the development of novel drugs based on Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate for the treatment of cancer and inflammatory diseases. Another direction is the optimization of the synthesis method to improve the yield and purity of Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate. In addition, more in vivo studies are needed to evaluate the efficacy and safety of Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate. Finally, the exploration of the structure-activity relationship of Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate can provide insights into the design of more potent and selective analogs.

Synthesis Methods

The synthesis of Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate involves the condensation of 4-methoxybenzaldehyde and methyl 3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate in the presence of a base catalyst. The reaction yields a yellow solid that can be purified through recrystallization. The purity and identity of Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate can be confirmed through various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate has been extensively studied for its potential applications in medicinal chemistry and drug development. One of the primary research areas is the development of anti-cancer drugs. Studies have shown that Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate exhibits potent anti-proliferative activity against various cancer cell lines, including breast, lung, and colon cancer. Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Another research area is the development of anti-inflammatory drugs. Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes Methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.